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Compound of Interest

Compound Name: 6-Chloro-2,2'-bipyridine

Cat. No.: B082679 Get Quote

A Technical Guide to the Safe Handling of 6-Chloro-
2,2'-bipyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,

and emergency procedures for 6-Chloro-2,2'-bipyridine (CAS No: 13040-77-2). Adherence to

these guidelines is critical to ensure personal safety and maintain the integrity of research

activities.

Chemical Identification and Physical Properties
6-Chloro-2,2'-bipyridine is a halogenated heterocyclic compound used in chemical synthesis

and research. Its fundamental properties are summarized below.
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Property Data Reference

CAS Number 13040-77-2 [1][2]

Molecular Formula C₁₀H₇ClN₂ [1][2]

Molecular Weight 190.63 g/mol [1][2]

Synonyms 6-chloro-2,2'-bipyridyl [1][3]

Solubility
Slightly soluble (2.3 g/L at 25

°C)
[2]

Hazard Identification and GHS Classification
6-Chloro-2,2'-bipyridine is classified as a hazardous substance. The following tables detail its

GHS classification and associated hazard and precautionary statements.

Table 2.1: GHS Hazard Classification[1]

Classification Category

Acute toxicity, Oral 4

Skin irritation 2

Serious eye irritation 2A

Specific target organ toxicity — single exposure 3

Signal Word: Warning[1]

Pictograms:

alt text

Table 2.2: Hazard (H) and Precautionary (P) Statements[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemicalbook.com/msds/6-chloro-2-2-bipyridine.pdf
https://wap.guidechem.com/encyclopedia/6-chloro-2-2-bipyridine-dic439735.html
https://www.chemicalbook.com/msds/6-chloro-2-2-bipyridine.pdf
https://wap.guidechem.com/encyclopedia/6-chloro-2-2-bipyridine-dic439735.html
https://www.chemicalbook.com/msds/6-chloro-2-2-bipyridine.pdf
https://wap.guidechem.com/encyclopedia/6-chloro-2-2-bipyridine-dic439735.html
https://www.chemicalbook.com/msds/6-chloro-2-2-bipyridine.pdf
http://ww.chemblink.com/MSDS/13040-77-2MSDS.htm
https://wap.guidechem.com/encyclopedia/6-chloro-2-2-bipyridine-dic439735.html
https://www.benchchem.com/product/b082679?utm_src=pdf-body
https://www.chemicalbook.com/msds/6-chloro-2-2-bipyridine.pdf
https://www.chemicalbook.com/msds/6-chloro-2-2-bipyridine.pdf
https://www.chemicalbook.com/msds/6-chloro-2-2-bipyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P317 IF SWALLOWED: Get medical help.

P302+P352 IF ON SKIN: Wash with plenty of water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols and Handling
Strict adherence to established protocols is mandatory when handling 6-Chloro-2,2'-
bipyridine to minimize exposure and prevent accidents.

Engineering Controls
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Ventilation: Always handle this chemical in a well-ventilated area. Use a certified chemical

fume hood to prevent inhalation of dust or vapors.[4][5] Ensure that eyewash stations and

safety showers are readily accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific task.

The following table outlines the minimum required protection.

Protection Type Specification Reference

Eye/Face

Wear chemical safety goggles

or a face shield that is tested

and approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[5][6]

Skin

Wear impervious clothing and

a lab coat. Chemical-resistant

gloves (e.g., nitrile) must be

worn. Inspect gloves before

use and use proper removal

techniques to avoid skin

contact.

[4][5]

Respiratory

If engineering controls are

insufficient or for emergency

situations, use a NIOSH/MSHA

or European Standard EN 149

approved respirator.

[7]

Safe Handling Protocol
Preparation: Before use, review the Safety Data Sheet (SDS).[8] Ensure all necessary PPE

is available and in good condition.

Handling: Avoid contact with skin, eyes, and clothing.[9] Prevent the formation of dust and

aerosols.[5] Do not eat, drink, or smoke in the work area.[1]
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Weighing/Transfer: Conduct any weighing or transfer operations within a chemical fume

hood or a ventilated balance enclosure.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling, before breaks, and at the end of the workday.[1][5] Decontaminate all work

surfaces after use.

Storage Conditions
Store in a cool, dry, and well-ventilated place.[9]

Keep the container tightly closed to prevent moisture contamination.[1]

Store locked up in an area accessible only to authorized personnel.[1]

Store away from incompatible materials such as strong oxidizing agents.[9]

Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Table 4.1: First Aid Measures
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Exposure Route Protocol Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, administer

oxygen. If the victim is not

breathing, provide artificial

respiration. Seek immediate

medical attention.

[1][6]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, get medical help.

[1][4]

Eye Contact

Rinse cautiously and

thoroughly with plenty of water

for at least 15 minutes, holding

the eyelids open. Remove

contact lenses if present and

easy to do. Consult a

physician.

[5]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Get

immediate medical help.

[1][5]

Accidental Release Measures (Spill Protocol)
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or waterways.

Protect: Wear full personal protective equipment, including respiratory protection.[4]
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Clean-up: Carefully sweep up the solid material, avoiding dust generation, and place it into a

suitable, labeled container for disposal.[9] Use non-sparking tools.[9]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the contaminated waste in accordance with local, state, and federal

regulations.[9]

Disposal Considerations
Chemical waste must be handled and disposed of properly to prevent environmental

contamination.

Waste Treatment: Dispose of surplus and non-recyclable solutions by contacting a licensed

professional waste disposal service.[5]

Container Disposal: Dispose of contaminated containers as unused product. Do not reuse

empty containers.

Regulations: All disposal practices must be in accordance with applicable federal, state, and

local regulations.[9]

Workflow for Safe Chemical Handling
The following diagram illustrates the logical workflow for safely managing 6-Chloro-2,2'-
bipyridine in a laboratory setting, from initial planning through to final disposal.
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Phase 1: Planning & Preparation

Phase 2: Execution

Phase 3: Post-Experiment & Disposal
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After Resolution
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Caption: Workflow for the safe handling of 6-Chloro-2,2'-bipyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b082679?utm_src=pdf-body-img
https://www.benchchem.com/product/b082679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. Page loading... [wap.guidechem.com]

3. SDS of 6-Chloro-2,2'-bipyridyl, Safety Data Sheets, CAS 13040-77-2 - chemBlink
[ww.chemblink.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. angenechemical.com [angenechemical.com]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

8. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

9. shop.chemsupply.com.au [shop.chemsupply.com.au]

To cite this document: BenchChem. [6-Chloro-2,2'-bipyridine safety data sheet (SDS) and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082679#6-chloro-2-2-bipyridine-safety-data-sheet-
sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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